molecular formula C15H15NO3 B312481 3,5-dimethoxy-N-phenylbenzamide

3,5-dimethoxy-N-phenylbenzamide

Cat. No.: B312481
M. Wt: 257.28 g/mol
InChI Key: ISUQCAAJIKTSIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Dimethoxy-N-phenylbenzamide (C₁₅H₁₅NO₃) is a benzamide derivative characterized by a 3,5-dimethoxy-substituted phenyl ring attached to a benzamide core. Its crystal structure, determined via single-crystal X-ray diffraction, reveals a planar methoxyphenyl amide segment with a torsion angle of -4.1° (C8–N1–C9–O3) and an inter-ring inclination of 76.66° between the two benzene rings . Intermolecular O3···N interactions (2.831 Å) facilitate centrosymmetric dimer formation, influencing its solid-state packing .

Properties

Molecular Formula

C15H15NO3

Molecular Weight

257.28 g/mol

IUPAC Name

3,5-dimethoxy-N-phenylbenzamide

InChI

InChI=1S/C15H15NO3/c1-18-13-8-11(9-14(10-13)19-2)15(17)16-12-6-4-3-5-7-12/h3-10H,1-2H3,(H,16,17)

InChI Key

ISUQCAAJIKTSIX-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2)OC

Canonical SMILES

COC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Analogous Benzamide Derivatives

Substituent-Driven Functional Diversity

The biological and physicochemical properties of benzamides are heavily influenced by substituents. Below is a comparative analysis of 3,5-dimethoxy-N-phenylbenzamide with key analogs:

Compound Name Substituents Molecular Formula Key Properties/Applications References
3,5-Dimethoxy-N-phenylbenzamide 3,5-dimethoxy, N-phenyl C₁₅H₁₅NO₃ Planar structure; anti-tumor research
Propyzamide (3,5-Dichloro-N-(1,1-dimethylpropynyl)benzamide) 3,5-dichloro, N-(1,1-dimethylpropynyl) C₁₂H₁₂Cl₂NO Herbicide (inhibits cell division)
N-[2-(3,5-Dimethylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide 3,5-dimethylphenyl, benzoxazolyl, 4-ethoxy, 3-nitro C₂₄H₂₁N₃O₅ Agrochemical candidate (structural motif)
3,5-Dimethoxy-N-(naphtho[1,2-d][1,3]thiazol-2-yl)benzamide Naphthothiazolyl, 3,5-dimethoxy C₂₀H₁₆N₂O₃S Potential kinase inhibitor (heterocyclic)
2,4-Dichloro-N-(3,5-dimethoxyphenyl)-5-[ethyl(phenyl)sulfamoyl]benzamide 2,4-dichloro, 5-sulfamoyl, 3,5-dimethoxyphenyl C₂₄H₂₃Cl₂N₂O₅S Sulfonamide-based bioactive agent

Structural and Functional Insights

  • Electron-Donating vs.
  • Heterocyclic Modifications : Attachment of quinazolinyl () or benzoxazolyl () groups introduces rigid heterocyclic frameworks, likely altering pharmacokinetic profiles. For example, the quinazolinyl derivative in may exhibit kinase inhibition due to its structural resemblance to ATP-competitive inhibitors.
  • Sulfonamide and Sulfamoyl Groups : The sulfamoyl group in ’s compound enhances hydrogen-bonding capacity, a feature critical for enzyme targeting .

Crystallographic and Physicochemical Behavior

  • Planarity and Packing: The planar methoxyphenyl amide segment in 3,5-dimethoxy-N-phenylbenzamide contrasts with the non-planar conformations of bulkier analogs like the naphthothiazolyl derivative (), which may reduce crystal lattice stability .
  • Hydrophobicity : Propyzamide’s dichloro and dimethylpropynyl groups increase hydrophobicity, favoring soil adsorption in herbicidal applications , whereas the dimethoxy groups in the parent compound improve aqueous solubility.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.